Cas no 1248414-66-5 ((1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine)

• Product Name: (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine
• CAS No: 1248414-66-5
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5187359
• PubChem ID: 61351167
• Update Time: 2025-10-31

(1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-1H-pyrazol-4-yl)methyl](3-methylpentan-2-yl)amine
• 1H-Pyrazole-4-methanamine, N-(1,2-dimethylbutyl)-1-methyl-
• (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine

• Inchi： 1S/C11H21N3/c1-5-9(2)10(3)12-6-11-7-13-14(4)8-11/h7-10,12H,5-6H2,1-4H3
• InChI Key： AFNJIDTWBABGLM-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1)C(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8

Additional information on (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine

Comprehensive Overview of (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1248414-66-5)

(1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine, with the CAS registry number 1248414-66-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic IUPAC name, features a unique structural framework combining a 1-methyl-1H-pyrazol-4-yl moiety with a 3-methylpentan-2-yl amine group. Its molecular architecture makes it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing interest in (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine is driven by its potential role in addressing modern healthcare challenges, such as targeted cancer therapies and neurodegenerative diseases. Researchers are actively exploring its interactions with biological targets, leveraging computational chemistry and high-throughput screening techniques. The compound's CAS No. 1248414-66-5 serves as a critical identifier in patent filings and scientific literature, ensuring traceability and reproducibility in studies.

In the context of sustainability and green chemistry, (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine is also being evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic processes and solvent-free reactions are being applied to its production, aligning with global trends toward eco-friendly manufacturing. This focus resonates with industry professionals searching for "sustainable amine synthesis" or "green pharmaceutical intermediates."

From a commercial perspective, the demand for CAS No. 1248414-66-5 is influenced by its versatility in custom synthesis and contract research organizations (CROs). Suppliers and manufacturers emphasize its high purity and stability, catering to clients seeking "high-quality pyrazole derivatives" or "tailored amine compounds." Analytical methods such as HPLC and NMR are routinely employed to validate its specifications, ensuring compliance with regulatory standards.

Looking ahead, the scientific community anticipates further breakthroughs involving (1-methyl-1H-pyrazol-4-yl)methyl(3-methylpentan-2-yl)amine, particularly in personalized medicine and precision agriculture. Its modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific applications. As interest grows in "next-generation bioactive amines" and "multifunctional heterocycles," this compound is poised to remain a focal point of interdisciplinary research.